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Compound of Interest

Compound Name: 6-Chloro-2-azaspiro[3.3]heptane

Cat. No.: B15314557

Get Quote

Operational Summary
6-Chloro-2-azaspiro[3.3]heptane (often handled as the hydrochloride salt, CAS: 2413875-62-

2) is a halogenated spirocyclic amine used primarily as a building block in medicinal chemistry.

[1] Due to its halogen content and amine functionality, it requires strict segregation from non-

halogenated waste streams to prevent costly cross-contamination and ensure compliant

incineration.

Immediate Action Directive:

Waste Stream:Halogenated Organic Solid (if powder) or Halogenated Solvent Waste (if in

solution).[1]

Disposal Method: High-temperature incineration via an approved hazardous waste

contractor.[1]

Critical Restriction: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or

acids in the waste container.[1]
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1]

Property Data Operational Implication

Chemical Name
6-Chloro-2-

azaspiro[3.3]heptane (HCl salt)

Primary identifier for waste

tags.[1]

CAS Number 2413875-62-2
Use for inventory tracking and

SDS verification.[1]

Molecular Formula C₆H₁₁Cl₂N (HCl salt)
High chlorine content confirms

"Halogenated" status.[1]

Physical State White to off-white solid powder
Inhalation hazard; requires

dust control.[1]

GHS Classification Warning
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.).

Reactivity
Hygroscopic; Amine

functionality

Incompatible with strong

oxidizing agents and acid

chlorides.[1]

Expert Insight: The spirocyclic structure creates significant ring strain.[1] While stable under

standard storage (2-8°C, inert gas), thermal stress during improper disposal (e.g., uncontrolled

exothermic mixing) could lead to ring opening or rapid decomposition.[1] Always treat as a high-

energy intermediate .[1]

Disposal Procedures: The "Lab Pack" Protocol
This protocol uses the "Cradle-to-Grave" logic required by RCRA (Resource Conservation and

Recovery Act) and EU waste directives.[1]
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Phase 1: Segregation & Classification
Before moving the vessel, determine the matrix.[1]

Solid Waste: Pure compound, contaminated weighing boats, or contaminated gloves.[1]

Action: Segregate into a wide-mouth jar labeled "Hazardous Waste - Solid - Halogenated."

[1]

Liquid Waste: Reaction mixtures or mother liquors.[1]

Action: Segregate into "Halogenated Solvent Waste" carboys.

Why? Halogenated waste is often incinerated at higher temperatures (>1100°C) to prevent

dioxin formation.[1] Mixing it with non-halogenated waste unnecessarily increases the

volume of expensive-to-treat waste .[1]

Phase 2: Packaging & Labeling[1]
Select Container: Use a chemically compatible container (HDPE or Amber Glass).[1] Avoid

metal containers due to the potential corrosivity of the hydrochloride salt.[1]

Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[1]

Constituents: List "6-Chloro-2-azaspiro[3.3]heptane hydrochloride" explicitly.

Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Secondary Containment: Place the waste container in a polyethylene tray to capture

potential leaks.[1]

Phase 3: Workflow Visualization
The following decision tree illustrates the logic flow for disposing of this compound.
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Waste Generation:
6-Chloro-2-azaspiro[3.3]heptane

Determine Physical State

Solid / Powder

Pure Substance/Debris

Liquid / Solution

Dissolved in Solvent

Pack in Wide-Mouth
HDPE/Glass Jar

Pour into Halogenated
Solvent Carboy

Affix Hazardous Waste Tag:
'Halogenated Organic'

Store in SAA
(Satellite Accumulation Area)

Handover to EHS/Contractor
for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 6-Chloro-2-azaspiro[3.3]heptane
waste.
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Accidental release requires immediate, calm intervention.[1] The primary risks are inhalation of

dust (solid) or skin absorption (solution).

PPE Requirements[1][2][3][4][5][6][7]
Respiratory: N95 mask (minimum) for solids; Half-face respirator with organic vapor/acid gas

cartridges for large spills.[1]

Skin: Nitrile gloves (double-gloved recommended) and a standard lab coat.[1][2]

Eyes: Chemical splash goggles.[1][2]

Spill Cleanup Protocol
Scenario A: Solid Powder Spill

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

Suppress: Gently cover the spill with a damp paper towel (water or mineral oil) to prevent

dust generation.[1] Do not dry sweep.[1]

Collect: Scoop the damp material into a wide-mouth waste jar.

Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.[1]

Dispose: Label all cleanup materials as Hazardous Solid Waste.

Scenario B: Solution Spill
Absorb: Use a universal absorbent pad or vermiculite.[1]

Neutralize: If the solution is acidic (due to HCl salt), a mild neutralization with sodium

bicarbonate is acceptable on the spill pad before collection, but generally, absorbing as-is is

safer to avoid generating heat .[1]

Package: Place soaked absorbents into a sealed bag or bucket.
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Figure 2: Immediate response workflow for laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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